Cas no 18938-39-1 (2-Propyn-1-ol,3-(1,3-dioxolan-2-yl)-)

• Product Name: 2-Propyn-1-ol,3-(1,3-dioxolan-2-yl)-
• CAS No: 18938-39-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 123266
• Update Time: 2024-01-24

2-Propyn-1-ol,3-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(1,3-dioxolan-2-yl)-
• 2-Propyn-1-ol, 3-(1,3-dioxolan-2-yl)- (8CI,9CI)

• Inchi： 1S/C6H8O3/c7-3-1-2-6-8-4-5-9-6/h6-7H,3-5H2
• InChI Key： JSDBJDJMJRHUFV-UHFFFAOYSA-N
• SMILES： C(O)C#CC1OCCO1

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• PSA: 38.69